Cas no 170701-81-2 (1,4-Dibenzylpiperazine-2-carbonitrile)

• Product Name: 1,4-Dibenzylpiperazine-2-carbonitrile
• CAS No: 170701-81-2
• MF: C₁₉H₂₁N₃
• MW: 291.390144109726
• CID: 98189
• PubChem ID: 10493809
• Update Time: 2025-08-03

1,4-Dibenzylpiperazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibenzylpiperazine-2-carbonitrile
• 2-Piperazinecarbonitrile,1,4-bis(phenylmethyl)-
• 1,4-bis(phenylmethyl)-2-piperazinecarbonitrile
• 1,4-dibenzyl-2-carbonitrilepiperazine
• 1,4-dibenzyl-2-cyanopiperazine
• 1,4-dibenzyl-2-piperazinecarbonitrile
• AK-33659
• FT-0645917
• I14-32082
• SureCN5426458
• CHEMBL1192604
• SCHEMBL5426458
• 170701-81-2
• (1,3:2,4)DIBENZYLIDENESORBITOL
• AKOS015909720
• DTXSID40440865

• Inchi： 1S/C19H21N3/c20-13-19-16-21(14-17-7-3-1-4-8-17)11-12-22(19)15-18-9-5-2-6-10-18/h1-10,19H,11-12,14-16H2
• InChI Key： UICMCANVSAQMRW-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCN(CC2C=CC=CC=2)CC1C#N

Computed Properties

• Exact Mass: 291.17373
• Monoisotopic Mass: 291.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.3Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 447.223°C at 760 mmHg
• Flash Point: 191.583°C
• Refractive Index: 1.625
• PSA: 30.27

Additional information on 1,4-Dibenzylpiperazine-2-carbonitrile

Recent Advances in the Study of 1,4-Dibenzylpiperazine-2-carbonitrile (CAS: 170701-81-2) in Chemical Biology and Pharmaceutical Research

1,4-Dibenzylpiperazine-2-carbonitrile (CAS: 170701-81-2) is a piperazine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The following research brief provides an overview of the latest findings related to this molecule, highlighting its relevance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 1,4-Dibenzylpiperazine-2-carbonitrile, with particular emphasis on improving its yield and purity. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, have been employed to achieve higher efficiency and scalability. These advancements are critical for facilitating further pharmacological evaluations and potential industrial applications.

In terms of biological activity, 1,4-Dibenzylpiperazine-2-carbonitrile has demonstrated promising results in preliminary screenings for central nervous system (CNS) targets. Specifically, it has shown affinity for serotonin and dopamine receptors, suggesting potential utility in the treatment of neurological disorders such as depression and Parkinson's disease. However, further in vivo studies are required to confirm these findings and assess the compound's safety profile.

Another area of interest is the compound's role as a building block in the design of more complex pharmacophores. Researchers have utilized 1,4-Dibenzylpiperazine-2-carbonitrile as a scaffold to develop novel derivatives with enhanced selectivity and potency. These efforts have led to the identification of several lead compounds currently under investigation for various therapeutic indications.

Despite these promising developments, challenges remain in the characterization and optimization of 1,4-Dibenzylpiperazine-2-carbonitrile. Issues such as solubility, stability, and metabolic clearance need to be addressed to fully realize its potential as a drug candidate. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, 1,4-Dibenzylpiperazine-2-carbonitrile (CAS: 170701-81-2) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Ongoing studies continue to uncover its multifaceted applications, paving the way for future innovations in drug discovery and development. Researchers and industry professionals are encouraged to stay abreast of the latest findings to leverage the full potential of this compound.